Cas no 13877-99-1 (Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester)

Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester structure
13877-99-1 structure
Product Name:Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester
CAS No:13877-99-1
MF:C18H27NO3
MW:305.411885499954
CID:204574
PubChem ID:71863
Update Time:2025-04-19

Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester
    • 2-(2-(Dimethylamino)ethoxy)ethyl 1-phenylcyclopentanecarboxylate
    • 2-(2-Dimethylaminoethoxy)ethanol-1-phenyl-cyclopentylcarboxylate
    • 2-[2-(dimethylamino)ethoxy]ethyl 1-phenylcyclopentanecarboxylate
    • Cyclopentanecarboxylic acid, 1-phenyl-, 2-(2-(dimethylamino)ethoxy) ethyl ester
    • Minepentate
    • Minepentato
    • Minepentato [INN-Spanish]
    • Minepentatum [INN-Latin]
    • UCB 1549
    • UCB-1549
    • 1-Phenylcyclopentanecarboxylic acid 2-[2-(dimethylamino)ethoxy]ethyl ester
    • 1-Phenyl-1-cyclopentanecarboxylic acid 2-[2-(dimethylamino)ethoxy]ethyl ester
    • Minepentatum
    • 2-[2-(dimethylamino)ethoxy]ethyl 1-phenylcyclopentane-1-carboxylate
    • UNII-2ZBF31C62F
    • CHEMBL2105230
    • MINEPENTATE [INN]
    • SCHEMBL2111590
    • 2ZBF31C62F
    • 13877-99-1
    • Minepentate [INN:BAN]
    • Q27255855
    • DTXSID80160777
    • NS00126812
    • Inchi: 1S/C18H27NO3/c1-19(2)12-13-21-14-15-22-17(20)18(10-6-7-11-18)16-8-4-3-5-9-16/h3-5,8-9H,6-7,10-15H2,1-2H3
    • InChI Key: XZUULFZXNSIACY-UHFFFAOYSA-N
    • SMILES: O(CCOCCN(C)C)C(C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

  • Exact Mass: 305.199
  • Monoisotopic Mass: 305.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.1037 (rough estimate)
  • Boiling Point: 446.13°C (rough estimate)
  • Flash Point: 200.8°C
  • Refractive Index: 1.5100 (estimate)
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